2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid

• IUPAC Name: 2-[3-[4-[1-(2-chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid
• InChI: InChI=1S/C20H28ClN3O3/c1-15(16-6-2-3-7-17(16)21)22-10-12-23(13-11-22)18-8-4-5-9-24(20(18)27)14-19(25)26/h2-3,6-7,15,18H,4-5,8-14H2,1H3,(H,25,26)
• InChI Key: VIOPBHNAAQZSSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)N2CCN(CC2)C3CCCCN(C3=O)CC(=O)O
• Molecular Formula: C20H28ClN3O3
• Molecular Weight: 393.9 g/mol

Description

2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid is a complex organic compound that features a piperazine ring substituted with a 2-chlorophenyl group and an oxoazepane ring

Preparation Methods

The synthesis of 2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Piperazine Ring: The piperazine ring is synthesized by reacting ethylenediamine with a suitable dihalide, such as 1,2-dichloroethane, under basic conditions.

Substitution with 2-Chlorophenyl Group: The piperazine ring is then substituted with a 2-chlorophenyl group using a nucleophilic aromatic substitution reaction.

Formation of the Oxoazepane Ring: The oxoazepane ring is formed by cyclization of an appropriate precursor, such as a diamine, with a carbonyl compound.

Coupling with Acetic Acid: Finally, the oxoazepane ring is coupled with acetic acid or its derivatives to form the target compound.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of catalysts and advanced purification techniques.

Chemical Reactions Analysis

2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring, using reagents such as alkyl halides or acyl chlorides.

Hydrolysis: Hydrolysis reactions can occur under acidic or basic conditions, leading to the cleavage of ester or amide bonds within the molecule.

Scientific Research Applications

2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacologically active agent, particularly in the development of drugs targeting the central nervous system.

Biological Research: It is used in biological studies to investigate its effects on various cellular pathways and its potential as a therapeutic agent.

Chemical Research: The compound serves as a model molecule in chemical research to study reaction mechanisms and develop new synthetic methodologies.

Industrial Applications: It may have applications in the development of new materials or as an intermediate in the synthesis of other complex organic compounds.

Mechanism of Action

The mechanism of action of 2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid involves its interaction with specific molecular targets, such as receptors or enzymes, within the body. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure-activity relationship.

Comparison with Similar Compounds

2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid can be compared with other similar compounds, such as:

Cetirizine: A well-known antihistamine with a similar piperazine structure but different substituents.

Hydroxyzine: Another antihistamine that is a precursor to cetirizine and shares structural similarities.

Meclizine: An antihistamine used to treat motion sickness, which also contains a piperazine ring.

The uniqueness of 2-[3-[4-[1-(2-Chlorophenyl)ethyl]piperazin-1-yl]-2-oxoazepan-1-yl]acetic acid lies in its specific substitution pattern and the presence of the oxoazepane ring, which may confer distinct pharmacological properties compared to these similar compounds.